4-(methylsulfonamidomethyl)-N-(2-(thiophen-2-yl)ethyl)cyclohexanecarboxamide

• IUPAC Name: 4-(methanesulfonamidomethyl)-N-(2-thiophen-2-ylethyl)cyclohexane-1-carboxamide
• InChI: InChI=1S/C15H24N2O3S2/c1-22(19,20)17-11-12-4-6-13(7-5-12)15(18)16-9-8-14-3-2-10-21-14/h2-3,10,12-13,17H,4-9,11H2,1H3,(H,16,18)
• InChI Key: BQTNKCCKRMKYKW-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NCC1CCC(CC1)C(=O)NCCC2=CC=CS2
• Molecular Formula: C15H24N2O3S2
• Molecular Weight: 344.5 g/mol

Description

4-(methylsulfonamidomethyl)-N-(2-(thiophen-2-yl)ethyl)cyclohexanecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research. The compound is also known as MTCCA and has a molecular formula of C17H26N2O3S2.

Scientific Research Applications

Biocatalysis in Drug Metabolism

Biocatalysis has been applied to the preparation of mammalian metabolites of biaryl-bis-sulfonamide compounds, which are potent potentiators of AMPA receptors. A study demonstrated the use of Actinoplanes missouriensis for the production of these metabolites, facilitating the full structure characterization of metabolites by nuclear magnetic resonance spectroscopy. This approach supports drug metabolism studies by providing analytical standards for clinical investigations (Zmijewski et al., 2006).

Antimicrobial and Enzyme Inhibition Activities

Sulfonamide-derived esters have been evaluated for their antiradical, antimicrobial, and enzyme inhibition activities. The study found that these compounds exhibit significant activities against various bacteria and fungi, as well as enzyme inhibition capabilities. This highlights the potential of sulfonamide compounds in developing new antimicrobial agents and enzyme inhibitors (Danish et al., 2019).

Synthesis and Structural Analysis

Research has focused on synthesizing new sulfonamide derivatives and analyzing their crystal structures to understand their molecular interactions and properties. These studies contribute to the development of novel compounds with potential biological and pharmacological applications (Danish et al., 2021).

Antimicrobial and Docking Study

A series of novel sulfonamide derivatives has been synthesized, exhibiting interesting antimicrobial activity. These compounds have been evaluated for their antibacterial and antifungal activities, demonstrating their potential as new antimicrobial agents. Moreover, molecular modeling has provided insights into their mechanisms of action (Ghorab et al., 2017).

Inhibition of Carbonic Anhydrases

Aromatic sulfonamide inhibitors have been developed for various carbonic anhydrase isoenzymes, showing potent inhibitory activities. These findings are crucial for the development of inhibitors targeting specific isoenzymes for therapeutic applications (Supuran et al., 2013).